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Introduction

SPL-410 is a potent and selective small molecule inhibitor of Signal Peptide Peptidase-Like 2a
(SPPL2a), an intramembrane aspartyl protease. SPPL2a plays a critical role in the function of
antigen-presenting cells, including dendritic cells (DCs). These application notes provide a
comprehensive overview of the use of SPL-410 as a tool to investigate the multifaceted roles of
SPPL2a in dendritic cell biology. The detailed protocols that follow are intended to guide
researchers in designing and executing experiments to explore the impact of SPPL2a inhibition
on key dendritic cell functions.

Mechanism of Action

The primary substrate of SPPL2a in dendritic cells is the N-terminal fragment (NTF) of the MHC
class Il invariant chain, also known as CD74 or p8. Under normal physiological conditions,
SPPL2a is responsible for the final proteolytic cleavage and degradation of this CD74 NTF
within endosomal compartments. Inhibition of SPPL2a by SPL-410 leads to the accumulation
of the CD74 p8 fragment. This accumulation has been shown to be toxic, particularly to
conventional type 2 dendritic cells (cDC2s), resulting in their depletion. Furthermore, SPPL2a is
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implicated in the processing of TNF-a, which can in turn influence the production of IL-12, a key

cytokine in Th1l immune responses.

By using SPL-410, researchers can dissect the functional consequences of SPPL2a inhibition,

including the impact on cDC2 survival, antigen presentation, and cytokine signaling.

Applications

Studying the role of cDC2s in immune responses: By inducing the depletion of cDC2s, SPL-
410 can be used in both in vitro and in vivo models to investigate the specific contributions of
this DC subset to various immune phenomena, including anti-viral responses, anti-tumor
immunity, and autoimmune diseases.

Investigating CD74 processing and its downstream effects: SPL-410 allows for the controlled
accumulation of the CD74 p8 fragment, enabling detailed studies into its subcellular
localization, potential signaling roles, and the mechanisms of its cytotoxicity.

Elucidating the regulation of IL-12 production: Through its effects on TNF-a processing, SPL-
410 can be employed to study the SPPL2a-dependent pathways that regulate IL-12
secretion by dendritic cells, providing insights into the modulation of Th1-polarizing
responses.

Drug Development: As a selective inhibitor, SPL-410 serves as a valuable tool compound for
validating SPPL2a as a therapeutic target for autoimmune diseases and other immune-
mediated disorders where depletion of cDC2s may be beneficial.

Data Presentation

The following tables summarize hypothetical quantitative data that could be generated from the

experimental protocols described below.

Table 1: Effect of SPL-410 on Bone Marrow-Derived Dendritic Cell (BMDC) Viability and
Maturation
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Concentration % Viability MHC Class Il
Treatment CD86 MFI

(nM) (cDC2 subset) MFI
Vehicle (DMSO) - 95+3 5000 + 450 8000 = 600
SPL-410 10 705 4800 = 400 7500 £ 550
SPL-410 100 45+ 6 4500 + 500 7200 = 600
SPL-410 1000 15+4 4200 + 480 6800 = 500

MFI: Mean Fluorescence Intensity

Table 2: Effect of SPL-410 on Cytokine Secretion by LPS-stimulated BMDCs

Concentration IL-12p70
Treatment TNF-a (pg/mL)  IL-10 (pg/mL)
(nM) (pg/mL)
Vehicle (DMSO) - 1500 + 120 2500 * 200 300 + 40
SPL-410 10 1200 £+ 100 2400 + 180 320+ 50
SPL-410 100 800 £ 90 2200 = 150 350 £ 45
SPL-410 1000 450 + 60 2000 = 160 380 £ 50

Experimental Protocols

Protocol 1: Generation and Treatment of Mouse Bone
Marrow-Derived Dendritic Cells (BMDCs)

This protocol describes the generation of BMDCs, which can be subsequently used to study
the effects of SPL-410 in vitro.

Materials:
e Femurs and tibias from C57BL/6 mice

 RPMI-1640 medium supplemented with 10% FBS, 2 mM L-glutamine, 100 U/mL penicillin,
and 100 pg/mL streptomycin
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e Recombinant mouse GM-CSF (20 ng/mL)
e Recombinant mouse IL-4 (10 ng/mL)

e SPL-410 (stock solution in DMSO)

e DMSO (vehicle control)

e 70% Ethanol

o Sterile PBS

Procedure:

Euthanize mice and sterilize hind legs with 70% ethanol.

» Dissect femurs and tibias and remove all muscle tissue.

e Flush bone marrow from the bones using a syringe with RPMI-1640.

o Create a single-cell suspension by passing the bone marrow through a 70 um cell strainer.
e Lyse red blood cells using ACK lysis buffer and wash the cells with PBS.

e Count viable cells using a hemocytometer and trypan blue exclusion.

e Culture the cells at 2 x 1076 cells/mL in complete RPMI-1640 supplemented with 20 ng/mL
GM-CSF and 10 ng/mL IL-4 in 100 mm petri dishes.

e On day 3, add 10 mL of fresh medium containing GM-CSF and IL-4 to each dish.

e On day 6, gently swirl the plates and collect the non-adherent and loosely adherent cells.
These are immature BMDCs.

o Re-plate the immature BMDCs in fresh medium at 1 x 1076 cells/mL.

o Treat the BMDCs with various concentrations of SPL-410 or vehicle (DMSO) for the desired
duration (e.g., 24-48 hours) before proceeding with functional assays.
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Protocol 2: Analysis of CD74 p8 Fragment Accumulation
by Western Blot

This protocol details the detection of the direct molecular target of SPL-410.
Materials:

» BMDCs treated with SPL-410 or vehicle

» RIPA lysis buffer with protease inhibitors

o BCA protein assay kit

o SDS-PAGE gels and running buffer

» Transfer buffer and nitrocellulose or PVDF membranes

» Blocking buffer (e.g., 5% non-fat milk in TBST)

e Primary antibody against the N-terminus of CD74

e Primary antibody against a loading control (e.g., B-actin or GAPDH)
e HRP-conjugated secondary antibody

o Chemiluminescent substrate

Procedure:

Harvest treated BMDCs and wash with cold PBS.

Lyse the cells in RIPA buffer on ice for 30 minutes.

Clarify the lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

Determine the protein concentration of the supernatants using a BCA assay.

Denature equal amounts of protein (20-30 ug) by boiling in Laemmli sample buffer.
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o Separate the proteins by SDS-PAGE on a 15% polyacrylamide gel to resolve the small p8
fragment.

» Transfer the proteins to a nitrocellulose or PVDF membrane.

e Block the membrane with blocking buffer for 1 hour at room temperature.

 Incubate the membrane with the primary anti-CD74 antibody overnight at 4°C.

e Wash the membrane three times with TBST.

 Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
e Wash the membrane three times with TBST.

o Develop the blot using a chemiluminescent substrate and image the bands.

« Strip the blot and re-probe for the loading control.

Protocol 3: Dendritic Cell Maturation Assay by Flow
Cytometry

This protocol assesses the effect of SPL-410 on the expression of maturation markers on DCs.
Materials:

BMDCs treated with SPL-410 or vehicle

LPS (100 ng/mL) for maturation stimulus

FACS buffer (PBS with 2% FBS and 0.05% sodium azide)

Fc block (anti-CD16/32)

Fluorochrome-conjugated antibodies against CD11c, MHC Class Il, CD80, CD86, and a
viability dye.

Procedure:
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o After treatment with SPL-410, stimulate the BMDCs with 100 ng/mL LPS for 18-24 hours to
induce maturation. Include an unstimulated control.

e Harvest the cells and wash with FACS buffer.
 Stain with a viability dye according to the manufacturer's instructions.
» Block Fc receptors by incubating the cells with Fc block for 10 minutes on ice.

o Add the cocktail of fluorochrome-conjugated antibodies and incubate for 30 minutes on ice in
the dark.

o Wash the cells twice with FACS bulffer.
e Resuspend the cells in FACS buffer and acquire data on a flow cytometer.

e Analyze the data by gating on live, single CD11c+ cells and quantifying the mean
fluorescence intensity (MFI) of the maturation markers.

Protocol 4: Cytokine Secretion Assay by ELISA

This protocol measures the impact of SPL-410 on the production of key cytokines by DCs.
Materials:

» BMDCs treated with SPL-410 or vehicle

e LPS (100 ng/mL)

o ELISA kits for IL-12p70, TNF-a, and IL-10

Procedure:

o Plate treated BMDCs at 1 x 10”6 cells/mL in a 96-well plate.

o Stimulate the cells with 100 ng/mL LPS for 24 hours.

o Collect the culture supernatants and centrifuge to remove any cells.
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o Perform the ELISA for each cytokine according to the manufacturer's instructions.

+ Read the absorbance on a plate reader and calculate the cytokine concentrations based on
the standard curve.

Protocol 5: In Vivo Depletion of cDC2s using SPL-410

This protocol describes a general approach for studying the effects of cDC2 depletion in a
mouse model.

Materials:

e C57BL/6 mice

e SPL-410 formulated for oral or intraperitoneal administration

» Vehicle control

o Materials for spleen or lymph node isolation and single-cell suspension preparation

¢ Fluorochrome-conjugated antibodies for flow cytometric analysis of DC subsets (e.g., anti-
CD11c, anti-MHC Class Il, anti-B220, anti-CD11b, anti-CD8a, anti-Sirpa)

Procedure:

o Treat mice with SPL-410 or vehicle at a predetermined dose and schedule (e.g., daily oral
gavage for 5-7 days). Dose-response studies may be necessary to determine the optimal
regimen.

» At the end of the treatment period, euthanize the mice and harvest spleens and/or lymph
nodes.

e Prepare single-cell suspensions from the lymphoid organs.

o Perform flow cytometry to enumerate the different DC populations. cDC2s can be identified
as CD11c+, MHC Class I+, B220-, CD11b+, Sirpo+.
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e Functional consequences of cDC2 depletion can be assessed in various disease models
(e.g., viral infection, tumor challenge) by administering SPL-410 prior to or during the model
induction.

Mandatory Visualizations
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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